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Compound of Interest

Compound Name: m-PEG12-Thiol

Cat. No.: B2839523 Get Quote

For Immediate Release

This document provides a concise summary of the key physicochemical properties of m-
PEG12-Thiol, a monodisperse polyethylene glycol (PEG) derivative. This information is

intended for researchers, scientists, and professionals in the field of drug development and

bioconjugation.

Core Physicochemical Data
The fundamental properties of m-PEG12-Thiol are detailed below. This compound is a linear

monofunctional PEG, featuring a methoxy group at one terminus and a reactive thiol group at

the other, making it suitable for various bioconjugation applications, particularly for modifying

gold or silver surfaces.[1][2]

A comprehensive summary of its molecular characteristics is presented in the following table:
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Property Value Source

Molecular Formula C25H52O12S [1][3][4]

Molecular Weight 576.74 g/mol

IUPAC Name

3,6,9,12,15,18,21,24,27,30,33,

36-dodecaoxaheptatriacont-1-

yl hydrosulfide

Appearance Colorless to light yellow liquid

Methodology for Molecular Weight Determination
The molecular weight of a compound is a fundamental physical property derived from its

molecular formula. The value presented is calculated based on the atomic masses of its

constituent elements.

Experimental Protocol:

The determination of the molecular weight for m-PEG12-Thiol is a computational process

based on its verified molecular formula (C25H52O12S). The protocol is as follows:

Elemental Identification: The elements present in the molecule are Carbon (C), Hydrogen

(H), Oxygen (O), and Sulfur (S).

Atom Count: The number of atoms for each element is determined from the molecular

formula:

Carbon: 25

Hydrogen: 52

Oxygen: 12

Sulfur: 1

Atomic Weight Summation: The molecular weight is calculated by summing the products of

the atom count and the standard atomic weight of each element.
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Atomic Weight of C ≈ 12.011 u

Atomic Weight of H ≈ 1.008 u

Atomic Weight of O ≈ 15.999 u

Atomic Weight of S ≈ 32.06 u

Calculation:

(25 * 12.011) + (52 * 1.008) + (12 * 15.999) + (1 * 32.06) = 576.74 g/mol

Logical Relationship Diagram
The following diagram illustrates the logical workflow for determining the molecular weight of a

chemical compound from its formula.
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Caption: Calculation of Molecular Weight.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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